2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole)

• IUPAC Name: 2-[4-(1,3-dimethyl-2H-benzimidazol-2-yl)phenyl]-1,3-dimethyl-2H-benzimidazole
• InChI: InChI=1S/C24H26N4/c1-25-19-9-5-6-10-20(19)26(2)23(25)17-13-15-18(16-14-17)24-27(3)21-11-7-8-12-22(21)28(24)4/h5-16,23-24H,1-4H3
• InChI Key: PTWZSJQUVVLECK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(N(C2=CC=CC=C21)C)C3=CC=C(C=C3)C4N(C5=CC=CC=C5N4C)C
• Molecular Formula: C24H26N4
• Molecular Weight: 370.5 g/mol

Description

2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole), also known as PBD, is a heterocyclic organic compound that has been widely used in scientific research applications. PBD is a benzimidazole derivative that has a unique structure that allows it to interact with DNA and RNA, making it a valuable tool in the study of nucleic acids.

Mechanism of Action

2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) binds to the minor groove of DNA and RNA, causing a conformational change in the nucleic acid structure. This conformational change results in an increase in fluorescence, which can be detected using a fluorescence spectrophotometer. The binding of 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) to nucleic acids is highly selective and specific, making it a valuable tool for the study of nucleic acid structure and function.
Biochemical and Physiological Effects:
2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is widely used in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) is its high selectivity and specificity for nucleic acids. It is also a non-toxic compound that can be used in a wide range of laboratory experiments. However, 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) has some limitations, including its low solubility in water and its tendency to aggregate in solution. These limitations can be overcome by using appropriate solvents and experimental conditions.

Future Directions

There are many future directions for the use of 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) in scientific research. One potential application is in the development of new diagnostic tools for the detection of genetic diseases. 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) could also be used in the study of epigenetics and the regulation of gene expression. Additionally, 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) could be used in the development of new drugs that target nucleic acids for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) is a multi-step process that involves the reaction of 1,4-phenylenediamine with 2,3-dimethylacrylic acid to form the intermediate 2,2'-(1,4-phenylene)bis(2,3-dihydro-1H-benzimidazole). This intermediate is then oxidized to form 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole).

Scientific Research Applications

2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) has been widely used in scientific research as a fluorescent probe for nucleic acids. 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) is capable of binding to both single-stranded and double-stranded DNA and RNA, making it a valuable tool for the study of nucleic acid structure and function. 2,2'-(1,4-phenylene)bis(1,3-dimethyl-2,3-dihydro-1H-benzimidazole) has also been used in the detection of mutations in DNA, as well as in the study of DNA-protein interactions.